2-(methylthio)-N-2-pyridinylbenzamide

• IUPAC Name: 2-methylsulfanyl-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C13H12N2OS/c1-17-11-7-3-2-6-10(11)13(16)15-12-8-4-5-9-14-12/h2-9H,1H3,(H,14,15,16)
• InChI Key: QJEWAFIGYUZOJF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=CC=N2
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

2-(methylthio)-N-2-pyridinylbenzamide, also known as MPTP, is a chemical compound that has been widely researched for its potential applications in the field of neuroscience. This compound has been found to have a unique mechanism of action that makes it a promising candidate for the treatment of various neurological disorders.

Scientific Research Applications

2-(methylthio)-N-2-pyridinylbenzamide has been extensively studied for its potential applications in the field of neuroscience. It has been found to be a potent neurotoxin that can selectively destroy dopaminergic neurons in the brain, leading to symptoms similar to those seen in Parkinson's disease. This has made 2-(methylthio)-N-2-pyridinylbenzamide a valuable tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for this disorder.

Mechanism of Action

2-(methylthio)-N-2-pyridinylbenzamide is converted to a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopaminergic neurons via the dopamine transporter, where it inhibits mitochondrial complex I, leading to a decrease in ATP production and ultimately cell death. This mechanism of action is unique to 2-(methylthio)-N-2-pyridinylbenzamide and has been found to be responsible for its selective toxicity to dopaminergic neurons.
Biochemical and Physiological Effects:
2-(methylthio)-N-2-pyridinylbenzamide has been found to have a number of biochemical and physiological effects, including the selective destruction of dopaminergic neurons in the brain, the induction of oxidative stress, and the activation of microglia. These effects have been linked to the development of Parkinson's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

2-(methylthio)-N-2-pyridinylbenzamide has several advantages for use in lab experiments, including its ability to selectively destroy dopaminergic neurons and its well-characterized mechanism of action. However, it also has several limitations, including its toxicity and the fact that it does not accurately replicate the pathophysiology of Parkinson's disease in humans.

Future Directions

There are several future directions for research on 2-(methylthio)-N-2-pyridinylbenzamide, including the development of new treatments for Parkinson's disease that target its unique mechanism of action, the investigation of its potential applications in other neurological disorders, and the development of new animal models that more accurately replicate the pathophysiology of Parkinson's disease in humans. Additionally, research on the safety and toxicity of 2-(methylthio)-N-2-pyridinylbenzamide is needed to ensure that it can be safely used in lab experiments and potential clinical applications.

Synthesis Methods

2-(methylthio)-N-2-pyridinylbenzamide can be synthesized using a variety of methods, including the reaction of 2-bromopyridine with 2-mercaptobenzamide in the presence of a palladium catalyst. Another method involves the reaction of 2-chloropyridine with 2-mercaptobenzamide in the presence of a base and a palladium catalyst. Both of these methods have been found to be effective in producing 2-(methylthio)-N-2-pyridinylbenzamide in high yields.